Cas no 113597-41-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone])

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
• CAS No: 113597-41-4
• Molecular Formula: C₁₂H₁₅N₅O₅
• Molecular Weight: 309.278
• CID: 140864
• PubChem ID: 135959509

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone] Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-, 4-[2-(2-acetyl-3-oxo-1-buten-1-yl)hydrazone]
• LogP
• (6E)-6-[(2-acetyl-3-oxobut-1-enyl)hydrazinylidene]-1,3-dimethyl-5-nitroso-1,3-diazinane-2,4-dione
• 1,2,3,4-Tetrahydro-1,3-dimethyl-5-nitroso-6-(2,2-diacetylvinyl)hydrazinopyrimidine-2,4-dione
• 113597-41-4
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-, 4-((2-acetyl-3-oxo-1-butenyl)hydrazone

• InChIKey： SHYCFPLJINRLCC-UVTDQMKNSA-N
• Inchi： InChI=1S/C12H15N5O5/c1-6(18)8(7(2)19)5-13-14-10-9(15-22)11(20)17(4)12(21)16(10)3/h5,9,13H,1-4H3/b14-10-
• SMILES： CC(/C(=C/N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O)/C(=O)C)=O

Computed Properties

• Exact Mass: 309.10745
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 309.107319
• Heavy Atom Count: 22
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 129

Experimental Properties

• PSA: 128.58
• Refractive Index: 1.62
• Boiling Point: 476.001°C at 760 mmHg
• Flash Point: 241.677°C
• Density: 1.432